Cas no 73401-65-7 (N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine)

N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine is a protected dipeptide derivative featuring a tert-butoxycarbonyl (Boc) group on the N-terminus of L-leucine. This compound is commonly utilized in peptide synthesis, where the Boc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild acidic conditions. The presence of two hydrophobic L-leucine residues enhances its utility in studying protein folding and interactions. Its high purity and stability make it suitable for research applications in biochemistry and pharmaceutical development. The Boc protection ensures compatibility with solid-phase peptide synthesis (SPPS) protocols, facilitating efficient incorporation into longer peptide sequences.

N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine structure

73401-65-7 structure

Product Name:N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine

CAS No:73401-65-7

MF:C₁₇H₃₂N₂O₅

MW:344.446385383606

MDL:MFCD00237559

CID:552217

PubChem ID:7019882

Update Time:2025-05-28

N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine Chemical and Physical Properties

Names and Identifiers

- L-Leucine,N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-
- BOC-LEU-()-LEU-OH
- Boc-Leu-Leu-OH
- N-{[(2-Methyl-2-propanyl)oxy]carbonyl}-L-leucyl-L-leucine
- N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine
- MFCD00237559
- L-Leucine, N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-
- (S)-2-((S)-2-(tert-butoxycarbonylamino)-4-methylpentanamido)-4-methylpentanoic acid
- DTXSID40427191
- (2S)-2-[(2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanamido]-4-methylpentanoic acid
- AKOS015913893
- PBTNVAYSJPRTLQ-STQMWFEESA-N
- 73401-65-7
- AS-69495
- SCHEMBL7392267
- CS-0007593
- HY-78008
- (S)-2-((S)-2-((tert-Butoxycarbonyl)amino)-4-methylpentanamido)-4-methylpentanoic acid
- (2S)-4-methyl-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]pentanoic acid
- Leucine, N-(N-carboxy-L-leucyl)-, N-tert-butyl methyl ester, L-
- DA-71643
- (2S)-2-[(2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4-METHYLPENTANAMIDO]-4-METHYLPENTANOIC ACID
- MDL： MFCD00237559
- Inchi： 1S/C17H32N2O5/c1-10(2)8-12(19-16(23)24-17(5,6)7)14(20)18-13(15(21)22)9-11(3)4/h10-13H,8-9H2,1-7H3,(H,18,20)(H,19,23)(H,21,22)/t12-,13-/m0/s1
- InChI Key： PBTNVAYSJPRTLQ-STQMWFEESA-N
- SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CC(C)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 344.23112213g/mol
Monoisotopic Mass: 344.23112213g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 12
Complexity: 441
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 105Å²

N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD118249)

N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GQ811-1g	N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine	73401-65-7	97%	1g	337.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GQ811-5g	N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine	73401-65-7	97%	5g	1349.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GQ811-200mg	N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine	73401-65-7	97%	200mg	120.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GQ811-50mg	N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine	73401-65-7	97%	50mg	55.0CNY	2021-07-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S915625-1g	(S)-2-((S)-2-((tert-Butoxycarbonyl)amino)-4-methylpentanamido)-4-methylpentanoic acid	73401-65-7	98%	1g	￥240.30	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S915625-5g	(S)-2-((S)-2-((tert-Butoxycarbonyl)amino)-4-methylpentanamido)-4-methylpentanoic acid	73401-65-7	98%	5g	￥842.40	2022-08-31
ChemScence	CS-0007593-5g	N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine	73401-65-7		5g	$133.0	2022-04-26
ChemScence	CS-0007593-10g	N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine	73401-65-7		10g	$223.0	2022-04-26
ChemScence	CS-0007593-25g	N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-leucine	73401-65-7		25g	$508.0	2022-04-26
TRC	B674165-10mg	Boc-Leu-Leu-OH	73401-65-7		10mg	$ 50.00	2022-06-06